Cas no 2710785-76-3 (5-bromo-2-chloro-1-ethyl-3-methylbenzene)

• Product Name: 5-bromo-2-chloro-1-ethyl-3-methylbenzene
• CAS No: 2710785-76-3
• MF: C₉H₁₀BrCl
• MW: 233.53
• CID: 5079789
• Update Time: 2025-10-22

5-bromo-2-chloro-1-ethyl-3-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 5-bromo-2-chloro-1-ethyl-3-methylbenzene

• Inchi： 1S/C9H10BrCl/c1-3-7-5-8(10)4-6(2)9(7)11/h4-5H,3H2,1-2H3
• InChI Key： CCDKFHLVQQLPCE-UHFFFAOYSA-N
• SMILES： C1(C)C(=C(C=C(Br)C=1)CC)Cl

Additional information on 5-bromo-2-chloro-1-ethyl-3-methylbenzene

5-Bromo-2-chloro-1-ethyl-3-methylbenzene: A Versatile Intermediate for Pharmaceutical and Agrochemical Applications

5-Bromo-2-chloro-1-ethyl-3-methylbenzene (CAS No. 2710785-76-3) is an important halogenated aromatic compound that has gained significant attention in recent years due to its versatile applications in pharmaceutical synthesis and agrochemical formulations. This bromochlorobenzene derivative serves as a crucial building block for the development of various specialty chemicals, making it a valuable compound in modern organic chemistry.

The molecular structure of 5-bromo-2-chloro-1-ethyl-3-methylbenzene features a benzene ring substituted with bromine, chlorine, ethyl, and methyl groups at specific positions. This unique arrangement of substituents contributes to its electronic properties and reactivity patterns, which are particularly valuable in cross-coupling reactions and nucleophilic aromatic substitutions. Researchers have shown increasing interest in this compound as evidenced by rising searches for "bromochlorobenzene synthesis" and "ethylmethylbenzene derivatives" in scientific databases.

In the pharmaceutical industry, 5-bromo-2-chloro-1-ethyl-3-methylbenzene serves as a key intermediate for the synthesis of various active pharmaceutical ingredients (APIs). Its structural features make it particularly useful in the development of central nervous system (CNS) drugs and anti-inflammatory agents. Recent patent filings indicate growing applications in the synthesis of novel dopamine receptor modulators, addressing the increasing demand for neurological disorder treatments.

The agrochemical sector has also recognized the value of 5-bromo-2-chloro-1-ethyl-3-methylbenzene as a precursor for crop protection agents. Its halogenated aromatic structure provides an excellent foundation for developing herbicides and fungicides with improved efficacy and environmental profiles. Industry trends show particular interest in "halogenated benzene pesticides" and "ethylmethylbenzene agrochemicals," reflecting the compound's relevance in sustainable agriculture solutions.

From a synthetic chemistry perspective, 5-bromo-2-chloro-1-ethyl-3-methylbenzene offers several advantages. The presence of both bromine and chlorine atoms at ortho positions enables selective palladium-catalyzed coupling reactions, while the ethyl and methyl groups influence the compound's steric properties and lipophilicity. These characteristics have made it a subject of numerous studies on "directed ortho metalation" and "regioselective aromatic substitution."

The commercial availability of 5-bromo-2-chloro-1-ethyl-3-methylbenzene has improved significantly in recent years, with manufacturers offering various purity grades (98%, 99%) to meet different application requirements. Market analysis reveals growing inquiries for "high purity bromochlorobenzene derivatives" and "custom synthesis of ethylmethylbenzenes," indicating expanding applications in specialty chemical sectors.

Environmental and safety considerations for handling 5-bromo-2-chloro-1-ethyl-3-methylbenzene follow standard protocols for halogenated aromatic compounds. Proper personal protective equipment (PPE) and ventilation systems are recommended during laboratory use. The compound's environmental fate and degradation pathways have become topics of interest, aligning with the chemical industry's focus on sustainable practices.

Analytical characterization of 5-bromo-2-chloro-1-ethyl-3-methylbenzene typically involves gas chromatography (GC), high-performance liquid chromatography (HPLC), and nuclear magnetic resonance (NMR) spectroscopy. These techniques ensure quality control and verify the compound's identity, particularly important for pharmaceutical applications where "benzene derivative purity analysis" is crucial.

Future research directions for 5-bromo-2-chloro-1-ethyl-3-methylbenzene include exploring its potential in material science applications, particularly as a building block for organic electronic materials and liquid crystals. The compound's electronic properties and structural rigidity make it an interesting candidate for these emerging technologies.

In conclusion, 5-bromo-2-chloro-1-ethyl-3-methylbenzene (CAS 2710785-76-3) represents an important class of halogenated aromatic compounds with diverse applications across multiple industries. Its unique combination of substituents offers synthetic flexibility that continues to attract research interest, particularly in the development of specialty chemicals and pharmaceutical intermediates. As chemical research progresses, this compound is likely to find even broader utility in advanced material and life science applications.